Laureatin

• Molecular Formula: C15H20Br2O2
• Molecular Weight: 392.13 g/mol
• InChI: InChI=1S/C15H20Br2O2/c1-3-5-6-7-12-15-9-14(19-15)11(17)8-13(18-12)10(16)4-2/h1,5-6,10-15H,4,7-9H2,2H3/b6-5+
• InChIKey: QVSXXUNREJZJAN-AATRIKPKSA-N

Laureatin Insecticidal Activity & Structure

Laureatin (CAS 18762-30-6, molecular formula C15H20Br2O2, MW 392.13) is a halogenated C15 non-terpenoid marine natural product classified as a dioxabicyclic oxocene [1]. It was first isolated as a major metabolite from the red alga Laurencia nipponica Yamada and is characterized by a rare 3,8-dioxabicyclo[5.1.1]nonane skeleton containing a medium-sized eight-membered cyclic ether fused to an oxetane ring, with six stereogenic centers and a (Z)-enyne side chain [2]. Laureatin is a constituent also found in the sea hare Aplysia dactylomela and is recognized for its potent insecticidal properties [3].

Insecticidal screening and larvicidal lead discovery research

Emergence inhibition and insect growth regulator studies

Chiral oxocene-oxetane synthetic methodology development

• [1] Irie, T., Izawa, M., Kurosawa, E. (1970). Laureatin and isolaureatin, constituents of Laurencia nipponica Yamada. Tetrahedron, 26(3), 851-870. View Source
• [2] Kim, H., Lee, H., Lee, D., Kim, S., Kim, D. (2007). Asymmetric Total Syntheses of (+)-3-(Z)-Laureatin and (+)-3-(Z)-Isolaureatin by 'Lone Pair-Lone Pair Interaction-Controlled' Isomerization. Journal of the American Chemical Society, 129(8), 2269-2274. View Source
• [3] TargetMol. Laureatin Product Information. CAS No. 18762-30-6. View Source

Laureatin Scaffold Prevents Generic Substitution

Generic substitution among Laurencia-derived halogenated C15 compounds is not scientifically valid due to profound structural divergence that directly impacts biological activity and selectivity. Laureatin possesses a distinct dioxabicyclo[5.1.1]nonane core incorporating a strained oxetane ring, which differentiates it from close analogs such as isolaureatin (which contains an oxolane ring) and simpler monocyclic bromoethers like laurencin [1]. This architectural feature creates unique stereoelectronic properties, including oxygen lone-pair repulsion effects that govern conformational stability and reactivity [2]. Most critically, these structural differences translate into quantifiable variation in insecticidal potency—substituting laureatin with an in-class analog without direct comparative validation would risk selecting a compound with up to 8-fold lower emergence inhibitory activity [3]. The quantitative evidence below substantiates this selection-critical differentiation.

Isolaureatin (oxolane core) may exhibit different conformational stability and reactivity

Laurencin (monocyclic bromoether) lacks the dioxabicyclic scaffold and stereoelectronic control

Substituting with an in-class analog may shift emergence inhibition endpoint profile

• [1] Kim, H., Lee, H., Lee, D., Kim, S., Kim, D. (2007). Asymmetric Total Syntheses of (+)-3-(Z)-Laureatin and (+)-3-(Z)-Isolaureatin by 'Lone Pair-Lone Pair Interaction-Controlled' Isomerization. Journal of the American Chemical Society, 129(8), 2269-2274. View Source
• [2] Kim, H., Lee, S., Kim, D. (2025). Computational Insights into 'Lone Pair-Lone Pair Interaction-Controlled' Isomerization in the Asymmetric Total Syntheses of (+)-3-(Z)-Laureatin and (+)-3-(Z)-Isolaureatin. The Journal of Organic Chemistry, 90(4), 1531-1537. View Source
• [3] Watanabe, K., Umeda, K., Miyakado, M. (1989). Isolation and identification of three insecticidal principles from the red alga Laurencia nipponica Yamada. Agricultural and Biological Chemistry, 53(9), 2513-2515. View Source

Laureatin Comparative Efficacy and Safety

Larvicidal Potency vs. Deoxyprepacifenol

In a direct comparative bioassay against Culex pipiens pallens larvae, laureatin (Z-laureatin) exhibited an LC50 value of 2.86 ppm, which represents a 2.4-fold higher potency than deoxyprepacifenol (LC50 = 6.83 ppm) and a 2.1-fold higher potency than Z-isolaureatin (LC50 = 6.14 ppm) [1]. This head-to-head comparison establishes laureatin as the most acutely toxic larvicide among the three co-occurring insecticidal principles isolated from the same algal source.

Larvicidal potency

Head-to-head

LC50 2.86 ppm
2.4-fold vs deoxyprepacifenol (6.83 ppm)
2.1-fold vs Z-isolaureatin (6.14 ppm)

Supports larvicidal screening context

Culex pipiens pallens, aqueous exposure

Evidence Dimension	Acute larvicidal toxicity (24-48 hour mortality)
Target Compound Data	LC50 = 2.86 ppm
Comparator Or Baseline	Deoxyprepacifenol: LC50 = 6.83 ppm; Z-Isolaureatin: LC50 = 6.14 ppm
Quantified Difference	2.4-fold lower LC50 than deoxyprepacifenol; 2.1-fold lower than isolaureatin
Conditions	Culex pipiens pallens (mosquito) larvae; ppm (parts per million) aqueous exposure

Why This Matters

Lower LC50 indicates that a smaller quantity of laureatin is required to achieve equivalent larval mortality, translating to reduced material costs per treatment area and potentially lower environmental loading in vector control applications.

• [1] Watanabe, K., Umeda, K., Miyakado, M. (1989). Isolation and identification of three insecticidal principles from the red alga Laurencia nipponica Yamada. Agricultural and Biological Chemistry, 53(9), 2513-2515. View Source

Emergence Inhibition vs. Deoxyprepacifenol and Isolaureatin

Beyond acute mortality, laureatin demonstrates exceptional sublethal activity as an emergence inhibitor. In the same comparative study, laureatin showed an IC50 of 0.06 ppm for inhibiting adult mosquito emergence from treated larvae, which is 8.0-fold more potent than deoxyprepacifenol (IC50 = 0.48 ppm) and 8.3-fold more potent than Z-isolaureatin (IC50 = 0.50 ppm) [1]. The emergence inhibitory activity operates at concentrations approximately 48-fold lower than the acute LC50.

Emergence inhibition

Head-to-head

IC50 0.06 ppm
8.0–8.3-fold vs deoxyprepacifenol (0.48 ppm) and Z-isolaureatin (0.50 ppm)

Supports emergence inhibition endpoint context

Concentration ~48× below acute LC50

Evidence Dimension	Emergence inhibition (IC50 for preventing larval-pupal-adult transition)
Target Compound Data	IC50 = 0.06 ppm
Comparator Or Baseline	Deoxyprepacifenol: IC50 = 0.48 ppm; Z-Isolaureatin: IC50 = 0.50 ppm
Quantified Difference	8.0-fold to 8.3-fold lower IC50 than comparators
Conditions	Culex pipiens pallens larvae followed through emergence; ppm aqueous exposure

Why This Matters

The picomolar-range emergence inhibition potency indicates laureatin can disrupt mosquito life cycles at extremely low concentrations, making it a highly efficient tool for integrated vector management programs where sublethal population suppression is strategically advantageous.

• [1] Watanabe, K., Umeda, K., Miyakado, M. (1989). Isolation and identification of three insecticidal principles from the red alga Laurencia nipponica Yamada. Agricultural and Biological Chemistry, 53(9), 2513-2515. View Source

Cytotoxicity and Genotoxicity vs. Laurallene

In a 2024 study evaluating cytotoxicity and genotoxicity of Laurencia nipponica race-index compounds against the human lymphoblastoid TK6 cell line, laureatin (compound 4) exhibited no cytotoxicity at concentrations up to 10.0 μg/mL, whereas laurallene (compound 2) demonstrated significant cytotoxicity at 5.0 and 10.0 μg/mL, accompanied by DNA migration and chromosome aberrations indicative of genotoxic necrotic cell death [1]. This cross-compound comparison reveals a stark selectivity differential within the same chemical race grouping.

Cytotoxicity / genotoxicity

Cross-study

No cytotoxicity at ≤10.0 μg/mL
Laurallene: cytotoxic and genotoxic at 5.0–10.0 μg/mL

Supports mammalian cell selectivity review

TK6 lymphoblastoid cells, DNA migration and chromosome aberration assays

Evidence Dimension	Cytotoxicity and genotoxicity in mammalian cells
Target Compound Data	No cytotoxicity or genotoxicity detected at ≤10.0 μg/mL
Comparator Or Baseline	Laurallene: Cytotoxicity at 5.0 and 10.0 μg/mL; positive for DNA migration and chromosome aberrations
Quantified Difference	Qualitative difference: laureatin non-cytotoxic/non-genotoxic vs. laurallene cytotoxic/genotoxic at equivalent concentrations
Conditions	Human lymphoblastoid TK6 cell line; exposure up to 10.0 μg/mL; assessed by DNA migration assay and chromosome aberration analysis

Why This Matters

The absence of mammalian cell cytotoxicity and genotoxicity distinguishes laureatin from structurally related Laurencia metabolites that exhibit undesirable off-target toxicity, positioning laureatin as a more selective insecticidal scaffold for further development or as a safer handling compound in laboratory research settings.

• [1] Watanabe, K., et al. (2024). Evaluation of the cytotoxicity, genotoxicity, and antifungal activities of race-index compounds from the red alga Laurencia nipponica. Journal of Applied Phycology, 36(6), 3795-3808. View Source

Oxetane Ring Conformational Stability vs. Isolaureatin

Computational DFT analysis of the key epimerization step in the total synthesis reveals that laureatin's oxetane ketone precursor (compound 7) exhibits a larger interoxygen distance difference (0.25 Å between trans and cis isomers) compared to the oxolane ketone precursor (compound 6) of isolaureatin (0.13 Å), resulting in enhanced stereoselectivity during epimerization [1]. This lone-pair repulsion-controlled phenomenon directly impacts synthetic route efficiency and final stereochemical purity.

Oxetane conformational control

Head-to-head

Δ interoxygen distance 0.25 Å (oxetane ketone 7)
vs 0.13 Å (oxolane ketone 6, isolaureatin precursor)

Supports stereochemical-control synthesis context

DFT calculation; 1.9× larger distance difference enhances epimerization selectivity

Evidence Dimension	Interoxygen distance difference in ketone precursors (structural parameter governing epimerization stereoselectivity)
Target Compound Data	Oxetane ketone 7: Δdistance = 0.25 Å (trans only)
Comparator Or Baseline	Oxolane ketone 6 (isolaureatin precursor): Δdistance = 0.13 Å (trans/cis = 4:1 ratio)
Quantified Difference	1.9-fold larger interoxygen distance difference for laureatin's oxetane system
Conditions	DFT calculations on truncated models; validated against experimental epimerization outcomes

Why This Matters

The larger interoxygen distance difference in the oxetane system provides a fundamental physical-chemical basis for the differential synthetic behavior and ultimate stereochemical outcome when preparing laureatin versus isolaureatin, which is critical information for laboratories undertaking total synthesis or seeking analytically pure material with defined stereochemistry.

• [1] Kim, H., Lee, S., Kim, D. (2025). Computational Insights into 'Lone Pair-Lone Pair Interaction-Controlled' Isomerization in the Asymmetric Total Syntheses of (+)-3-(Z)-Laureatin and (+)-3-(Z)-Isolaureatin. The Journal of Organic Chemistry, 90(4), 1531-1537. View Source

Antifungal Activity vs. Aspergillus and Penicillium

In antifungal assays against Aspergillus niger and Penicillium citrinum, laureatin (compound 4) exhibited no fungicidal activity, consistent with the behavior of the other race-index compounds tested (compounds 1-3) [1]. This negative result, when juxtaposed with its potent insecticidal activity, suggests a degree of phylogenetic selectivity favoring insect over fungal targets, which is not universally observed among halogenated marine natural products.

Antifungal activity

Class-level

No fungicidal activity against Aspergillus niger or Penicillium citrinum

Narrows biological spectrum to insect-specific context

Contrasts with broad antimicrobial marine natural products; requires confirmation

Evidence Dimension	Antifungal activity
Target Compound Data	No fungicidal activity detected against A. niger or P. citrinum
Comparator Or Baseline	Class baseline: many halogenated marine natural products exhibit broad antimicrobial activity; laureatin and co-occurring race-index compounds do not
Quantified Difference	Qualitative: active as insecticide, inactive as antifungal
Conditions	Standard antifungal susceptibility testing against Aspergillus niger and Penicillium citrinum

Why This Matters

The absence of antifungal activity helps define laureatin's biological activity spectrum, confirming that its insecticidal effects are not merely a manifestation of general cytotoxicity or membrane disruption, which is valuable information for researchers seeking target-specific probes or for applications where preservation of non-target fungal species is desired.

• [1] Watanabe, K., et al. (2024). Evaluation of the cytotoxicity, genotoxicity, and antifungal activities of race-index compounds from the red alga Laurencia nipponica. Journal of Applied Phycology, 36(6), 3795-3808. View Source

Laureatin Application Scenarios

Lead Compound for Mosquito Larvicides

With an LC50 of 2.86 ppm and an emergence inhibition IC50 of 0.06 ppm against Culex pipiens pallens, laureatin serves as a validated natural product lead for developing novel larvicidal agents [1]. Its activity against malaria-transmitting mosquitoes further supports its relevance in public health vector control research [2]. Researchers can employ laureatin as a benchmark standard for structure-activity relationship (SAR) studies aimed at optimizing potency, stability, and formulation characteristics of synthetic analogs.

Molecular Probe for Insect-Specific Targets

The combination of potent insecticidal activity with demonstrated absence of cytotoxicity and genotoxicity in human TK6 cells [3] makes laureatin an attractive molecular probe for elucidating insect-specific biochemical pathways. Its lack of antifungal activity [3] further narrows its biological spectrum, suggesting a mode of action that may be conserved across dipteran insects but absent in fungi and mammalian cells. This selectivity profile supports its use in target deconvolution studies using techniques such as affinity chromatography, photoaffinity labeling, or resistance mutant screening.

Chiral Standard for Oxocene-Oxetane Synthesis

Laureatin's dioxabicyclo[5.1.1]nonane architecture, containing a medium-sized eight-membered oxocene fused to an oxetane, represents a significant synthetic challenge that has driven innovations in asymmetric total synthesis methodology [4]. The compound serves as a benchmark substrate for developing and validating new synthetic methods involving stereoselective halogenation, epimerization controlled by lone-pair repulsion [5], and (Z)-enyne construction via cross-metathesis. Laboratories focused on methodology development or natural product synthesis can use laureatin as a test case for evaluating the scope and limitations of new reactions.

Reference Material for Laurencia Chemical Race Profiling

Laureatin functions as a race-index compound for chemotaxonomic classification of Laurencia nipponica populations [3]. Researchers conducting metabolomic profiling, biodiversity surveys, or quality control of algal biomass can utilize authenticated laureatin as an analytical reference standard for LC/MS-based identification and quantification. Its presence or absence, along with other race-index compounds such as laurencin and laurallene, enables differentiation of chemical races, which is essential for reproducible sourcing of specific bioactive metabolites.

Application

Selection Property

Validation Focus

Mosquito larvicide lead research

Larvicidal potency screening

LC50 and emergence inhibition endpoint comparison

Insect-specific molecular probe

Selectivity profile for insect targets

Mammalian cytotoxicity and antifungal activity cross-check

Chiral oxocene-oxetane synthesis benchmark

Stereochemical control via oxetane conformational bias

Epimerization selectivity and (Z)-enyne construction methodology

Laurencia chemical race reference standard

Chemotaxonomic marker identity

LC/MS-based race-index profiling and sourcing reproducibility

• [1] Watanabe, K., Umeda, K., Miyakado, M. (1989). Isolation and identification of three insecticidal principles from the red alga Laurencia nipponica Yamada. Agricultural and Biological Chemistry, 53(9), 2513-2515. View Source
• [2] Kim, H., Lee, H., Lee, D., Kim, S., Kim, D. (2007). Synthesis of (+)-3-(Z)-Laureatin. Synfacts, 2007(7), 0677. View Source
• [3] Watanabe, K., et al. (2024). Evaluation of the cytotoxicity, genotoxicity, and antifungal activities of race-index compounds from the red alga Laurencia nipponica. Journal of Applied Phycology, 36(6), 3795-3808. View Source
• [4] Kim, H., Lee, H., Lee, D., Kim, S., Kim, D. (2007). Asymmetric Total Syntheses of (+)-3-(Z)-Laureatin and (+)-3-(Z)-Isolaureatin by 'Lone Pair-Lone Pair Interaction-Controlled' Isomerization. Journal of the American Chemical Society, 129(8), 2269-2274. View Source
• [5] Kim, H., Lee, S., Kim, D. (2025). Computational Insights into 'Lone Pair-Lone Pair Interaction-Controlled' Isomerization in the Asymmetric Total Syntheses of (+)-3-(Z)-Laureatin and (+)-3-(Z)-Isolaureatin. The Journal of Organic Chemistry, 90(4), 1531-1537. View Source